Cas no 2034391-24-5 (N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,5-dimethyl-1,2-oxazole-4-carboxamide)

• Product Name: N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,5-dimethyl-1,2-oxazole-4-carboxamide
• CAS No: 2034391-24-5
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 6290047
• PubChem ID: 119106036
• Update Time: 2025-10-22

N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,5-dimethyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,5-dimethyl-1,2-oxazole-4-carboxamide
• N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-3,5-dimethylisoxazole-4-carboxamide
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• F6571-0224
• AKOS026705146
• 2034391-24-5

• Inchi： 1S/C18H21N3O2S/c1-11-17(12(2)23-20-11)18(22)19-9-15(21(3)4)14-10-24-16-8-6-5-7-13(14)16/h5-8,10,15H,9H2,1-4H3,(H,19,22)
• InChI Key： QKFZRAIKJICJRI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C(CNC(C1C(C)=NOC=1C)=O)N(C)C

Computed Properties

• Exact Mass: 343.13544809g/mol
• Monoisotopic Mass: 343.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.6Ų

Additional information on N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,5-dimethyl-1,2-oxazole-4-carboxamide

N-2-(1-Benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,5-dimethyl-1,2-oxazole-4-carboxamide: A Comprehensive Overview

The compound N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,5-dimethyl-1,2-oxazole-4-carboxamide, identified by the CAS number 2034391-24-5, represents a unique chemical entity with potential applications in various fields. This compound is characterized by its complex structure, which combines a benzothiophene moiety with a dimethylamino group and an oxazole ring. The integration of these functional groups suggests that this compound may exhibit interesting pharmacological properties and reactivity.

Recent studies have highlighted the significance of benzothiophene derivatives in drug discovery. The benzothiophene moiety, a heterocyclic aromatic compound, is known for its ability to interact with various biological targets. In this compound, the benzothiophene is attached to a dimethylaminoethyl group, which introduces additional electronic and steric effects. This combination could enhance the compound's ability to modulate enzyme activity or bind to specific receptors, making it a promising candidate for therapeutic applications.

The oxazole ring in the structure of this compound adds another layer of complexity. Oxazole derivatives are well-known for their versatility in organic synthesis and their potential as pharmacophores. The presence of two methyl groups on the oxazole ring further diversifies its chemical properties. These methyl groups can influence the compound's solubility, stability, and bioavailability, which are critical factors in drug development.

From a synthetic perspective, the construction of this compound involves multiple steps that require precise control over reaction conditions. The synthesis typically begins with the preparation of the benzothiophene derivative, followed by the introduction of the dimethylaminoethyl group. Subsequent coupling reactions are then employed to attach the oxazole moiety. Recent advancements in catalytic methods and green chemistry have made these synthetic processes more efficient and environmentally friendly.

Recent research has focused on evaluating the biological activity of this compound. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. Additionally, preliminary pharmacokinetic studies suggest that this compound has favorable absorption and distribution properties. These findings underscore its potential as a lead molecule in drug discovery programs targeting metabolic disorders or inflammatory conditions.

Moreover, computational modeling techniques have been employed to predict the binding affinity of this compound to various protein targets. Molecular docking studies have revealed that the dimethylamino group plays a crucial role in stabilizing interactions with target proteins. This insight has guided further optimization efforts aimed at improving the compound's selectivity and potency.

In terms of applications beyond pharmacology, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a component in advanced materials with tailored functionalities. Ongoing research is exploring its potential as a building block for constructing novel materials with applications in energy storage or optoelectronics.

The development of this compound also highlights the importance of interdisciplinary collaboration in modern chemical research. By integrating insights from organic synthesis, pharmacology, and computational chemistry, researchers have been able to unlock its full potential as a multifaceted chemical entity.

In conclusion, N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,5-dimethyl-1,2-oxazole-4-carboxamide stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and promising biological activity make it an exciting subject for further research and development.